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Compound of Interest

Compound Name: Algoane

Cat. No.: B1249998

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Fucoidan, a novel marine-derived
polysaccharide, against the industry-standard hydrating active, Hyaluronic Acid. The following
sections present supporting experimental data, detailed methodologies for key experiments,
and visualizations of biological pathways and workflows to assist in the evaluation of this
emerging marine ingredient.

Data Presentation: Hydration Efficacy

The following table summarizes key quantitative data on the skin hydration performance of
Fucoidan compared to Hyaluronic Acid.
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Performance Metric

Fucoidan

Hyaluronic Acid

Study Details

Water Retention Rate

>2x higher water
retention rate after 6
hours.[1]

Industry Benchmark

In-vitro moisturizing
test on fucoidan
derived from Mekabu

seaweed.[1]

Immediate Hydration

17% higher skin
hydration 20 minutes
after application (in a
serum spray

formulation).[2]

Not directly compared

Split-face clinical
study on 29 subjects
using a serum spray
with Fucoidan, Ulva
lactuca extract, and
ectoin vs. a standard

moisturizer.[2]

Long-Term Hydration

5% higher skin
hydration after 28
days of continuous

use.[2]

Not directly compared

Split-face clinical
study on 29 subjects.

[2]

Primary Function

High capacity for
water retention,
antioxidant, anti-
inflammatory,

promotes

Humectant; can hold
up to 1000 times its

weight in water.[4]

General scientific
understanding of the

ingredients.

collagen/hyaluronic
acid production.[1][3]

Mechanism of Action: Signaling Pathway

Fucoidan offers more than just hydration; it exhibits anti-aging and protective effects by
modulating key signaling pathways involved in skin health. Studies have shown that fucoidan
can increase the levels of Sirtuin 1 (SIRT1), a protein involved in cellular longevity and stress
resistance, and inhibit Matrix Metalloproteinase-1 (MMP-1), an enzyme that degrades collagen.

[2]
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Caption: Fucoidan's dual-action anti-aging pathway.

Experimental Protocols: Clinical Evaluation of
Hydration

The following protocol describes a standardized method for evaluating the hydrating efficacy of
a topical ingredient like Fucoidan, based on a split-face clinical study design.[2]

Objective: To assess the short-term and long-term hydrating and anti-wrinkle effects of a serum
containing Fucoidan compared to a base moisturizer.

Study Design:

Type: Randomized, controlled, triple-blind, split-face study.

Subjects: 30+ healthy volunteers with visible signs of skin aging.

Duration: 28 days.

Test Areas: Left and right sides of the face. One side receives the base moisturizer, and the
other receives the base moisturizer plus the Fucoidan serum.

Methodology:

» Baseline Measurement (Day 0): Before any product application, measure baseline skin
parameters on both sides of the face.

o Skin Hydration: Measured using a Corneometer®.
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o Transepidermal Water Loss (TEWL): Measured using a Tewameter® to assess skin barrier
function.

o Skin Roughness/Wrinkles: Measured using 3D imaging analysis (e.g., VISIA system).

Product Application: Subjects are instructed to apply the assigned products to the designated
side of their face twice daily (morning and evening).

Short-Term Efficacy (20 minutes post-application): On Day 0, after the first application,
repeat all instrumental measurements to assess immediate effects.

Long-Term Efficacy (Day 28): Subjects return for final measurements. All baseline
parameters (Hydration, TEWL, Roughness) are measured again to evaluate the cumulative
effects of the product.

Data Analysis: Statistical analysis is performed to compare the measurements from the
Fucoidan-treated side against the control (moisturizer only) side at both time points (20
minutes and 28 days) relative to baseline.
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Subject Recruitment
(N=30+)

Split-Face Application:
Side A: Control
Side B: Fucoidan Serum

28-Day Period:
Twice Daily Application

Statistical Analysis:
Compare Side A vs. Side B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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